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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of
JBI-802, a first-in-class dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone
Deacetylase 6 (HDACG6), in various preclinical mouse models. The following protocols are
based on published preclinical data and are intended to serve as a guide for researchers
investigating the therapeutic potential of JBI-802 in oncology.

Quantitative Data Summary

The following tables summarize the dosage and administration of JBI-802 in different mouse
cancer models as reported in preclinical studies.

Table 1: JBI-802 Dosage and Administration in Hematological Malignancy Mouse Models

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b16328611#bc-rfq
https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-application-notes-and-protocols-for-preclinical-mouse-models
https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-application-notes-and-protocols-for-preclinical-mouse-models
https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-application-notes-and-protocols-for-preclinical-mouse-models
https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-application-notes-and-protocols-for-preclinical-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16328611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Mouse Cancer JBI-802 Administrat Dosing Study
Model Type Dosage ion Route Schedule Duration
HEL92.1.7 Erythroleuke 25 mg/kg and Once daily

} Oral (p.o.) 14 days
Xenograft mia 50 mg/kg (QD)
MM1.S Multiple Once daily

12.5 mg/kg Oral (p.o.) 13 days

Xenograft Myeloma (QD)

Table 2: JBI-802 Dosage and Administration in a Syngeneic Solid Tumor Mouse Model

Mouse Cancer JBI-802 Administrat Dosing Study
Model Type Dosage ion Route Schedule Duration
CT26 Colon -

] ] 20 mg/kg Oral (p.o.) Not specified 14 days
Syngeneic Carcinoma

Experimental Protocols

The following are detailed methodologies for the administration of JBI-802 in key preclinical
experiments.

Protocol for Erythroleukemia Xenograft Model
(HEL92.1.7)

Objective: To evaluate the anti-tumor efficacy of JBI-802 in a human erythroleukemia xenograft

mouse model.
Materials:

JBI-802

Vehicle (e.g., 0.5% methylcellulose in sterile water)

Female immunodeficient mice (e.g., NOD/SCID or similar)

HEL92.1.7 human erythroleukemia cells
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» Matrigel

o Calipers for tumor measurement

o Oral gavage needles

Procedure:

e Cell Culture: Culture HEL92.1.7 cells according to standard protocols.

e Tumor Implantation: Subcutaneously inject a suspension of HEL92.1.7 cells and Matrigel into
the flank of each mouse.

e Tumor Growth Monitoring: Monitor tumor growth regularly using calipers.

e Randomization: Once tumors reach a predetermined size (e.g., ~100 mms3), randomize mice
into treatment and control groups.

e Drug Preparation: Prepare JBI-802 formulations at 25 mg/kg and 50 mg/kg in the chosen
vehicle. Prepare a vehicle-only control.

o Administration: Administer JBI-802 or vehicle orally (p.0.) once daily (QD) at the specified
dosages.

o Data Collection: Measure tumor volume and body weight at regular intervals throughout the
14-day study period.

o Endpoint: At the end of the study, euthanize the mice and excise the tumors for further
analysis (e.g., weight, biomarker analysis).

Protocol for Multiple Myeloma Xenograft Model (MM1.S)

Objective: To assess the efficacy of JBI-802 as a monotherapy and in combination with
standard-of-care agents in a human multiple myeloma xenograft model.

Materials:

« JBI-802
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e Bortezomib (for combination therapy)

e Pomalidomide (for combination therapy)
o Appropriate vehicles for all compounds
e Female immunodeficient mice

e« MML1.S human multiple myeloma cells

e Matrigel

o Calipers

o Oral gavage and injection supplies
Procedure:

e Cell Culture and Tumor Implantation: Follow similar procedures as described in Protocol 2.1,
using MM1.S cells.

o Randomization: Once tumors are established, randomize mice into the following groups:
o Vehicle control
o JBI-802 (12.5 mg/kg, p.o., QD)
o Bortezomib (as per standard protocol)
o Pomalidomide (as per standard protocol)
o JBI-802 + Bortezomib
o JBI-802 + Pomalidomide

e Drug Preparation and Administration: Prepare and administer the drugs according to the
specified dosages, routes, and schedules for a duration of 13 days.
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» Data Collection and Endpoint: Monitor tumor volume and body weight regularly. At the
study's conclusion, perform tumor excision and analysis.

Protocol for Syngeneic Colon Carcinoma Model (CT26)

Objective: To evaluate the single-agent and combination immunotherapy efficacy of JBI-802 in
an immunocompetent mouse model of colon cancer.

Materials:

» JBI-802

e Anti-PD-1 or anti-PD-L1 antibody (for combination therapy)

o Appropriate vehicles

o Female BALB/c mice (or other appropriate immunocompetent strain)
e CT26 murine colon carcinoma cells

o Calipers

o Oral gavage and injection supplies

Procedure:

e Cell Culture and Tumor Implantation: Follow similar procedures as described in Protocol 2.1,
using CT26 cells in immunocompetent mice.

» Randomization: Once tumors are established, randomize mice into the following groups:

Vehicle control

o

[¢]

JBI-802 (20 mg/kg, p.o.)

o

Anti-PD-1/PD-L1 antibody (as per standard protocol)

[e]

JBI-802 + Anti-PD-1/PD-L1 antibody
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e Drug Preparation and Administration: Administer the treatments for a duration of 14 days.

» Data Collection and Endpoint: Monitor tumor volume and body weight. At the end of the
study, tumors and relevant immune tissues (e.g., spleen, lymph nodes) can be harvested for
immunophenotyping and other analyses.

Signaling Pathways and Experimental Workflow
Signaling Pathway of JBI-802
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Caption: JBI-802 dual-inhibits LSD1 and HDACSG, leading to altered gene expression and
immune modulation, ultimately suppressing tumor growth.

Experimental Workflow for In Vivo Efficacy Studies
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Caption: A generalized workflow for conducting in vivo efficacy studies of JBI-802 in mouse
models.

 To cite this document: BenchChem. [JBI-802: Application Notes and Protocols for Preclinical
Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16328611/docs#jbi-802-application-notes-and-
protocols-for-preclinical-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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